Cas no 1270210-49-5 ((1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine)
(1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine Chemical and Physical Properties
Names and Identifiers
-
- (1S)-1-(4-chloropyridin-2-yl)but-3-en-1-amine
- (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine
-
- MDL: MFCD18672696
- Inchi: 1S/C9H11ClN2/c1-2-3-8(11)9-6-7(10)4-5-12-9/h2,4-6,8H,1,3,11H2/t8-/m0/s1
- InChI Key: ARFQYQJCLVCFGZ-QMMMGPOBSA-N
- SMILES: ClC1C=CN=C(C=1)[C@H](CC=C)N
Computed Properties
- Exact Mass: 182.0610761 g/mol
- Monoisotopic Mass: 182.0610761 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.9
- Molecular Weight: 182.65
(1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 182833-2.500g |
(1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine, 95% |
1270210-49-5 | 95% | 2.500g |
$1733.00 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1508335-5g |
(S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine |
1270210-49-5 | 98% | 5g |
¥22500.00 | 2024-08-09 |
(1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine
Compound CAS No. 1270210-49-5: (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine
The compound (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine with CAS No. 1270210-49-5 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyridine ring substituted with a chlorine atom at the 4-position and an amino group attached to a butenyl chain in the (S)-configuration. The combination of these functional groups makes this compound a promising candidate for various applications, particularly in drug discovery and agrochemicals.
Recent studies have highlighted the potential of (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine as a lead compound in the development of new therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cancer, inflammation, and neurological disorders. The stereochemistry at the amino group plays a crucial role in determining the compound's pharmacokinetic properties and bioavailability, making it a valuable tool for enantioselective drug design.
In terms of synthesis, (1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amines can be prepared through a variety of methods, including asymmetric catalysis and organocatalytic approaches. These methods not only ensure high enantiomeric excess but also provide scalable routes for industrial production. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in constructing the chiral center at the amino group while maintaining the integrity of the pyridine ring.
The biological activity of (1S)-1-(4-Chloropyridin-2-yl)butenylamine has been extensively studied using in vitro and in vivo models. Preclinical data suggest that this compound exhibits potent inhibitory activity against several enzymes associated with chronic diseases. For instance, it has shown promise as an inhibitor of cyclooxygenase (COX), which is a key enzyme in the inflammatory response. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.
From an environmental perspective, (1S)-1-(4-Chloropyridin-2-yllbutenylamine has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint. This attribute is particularly important for its potential use in agrochemicals, where eco-friendly properties are increasingly demanded by regulatory agencies and consumers.
In conclusion, (1S)-1-(4-Chloropyridin-2-yllbutenylamine with CAS No. 1270210-49 is a versatile compound with significant potential in drug discovery and agricultural applications. Its unique structure, combined with cutting-edge synthetic methods and promising biological profiles, positions it as a valuable asset for researchers and industry professionals alike.
1270210-49-5 ((1S)-1-(4-Chloropyridin-2-yl)but-3-en-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)